Heteroclitin B

• Molecular Formula: C28H34O8
• Molecular Weight: 498.6 g/mol
• SMILES: CC=C(C)C(=O)OC1C(C(CC2=CC(=C(C(=C2C3=C(C4=C(C=C13)OCO4)OC)OC)OC)OC)C)C
• InChI: InChI=1S/C28H34O8/c1-9-14(2)28(29)36-23-16(4)15(3)10-17-11-19(30-5)24(31-6)26(32-7)21(17)22-18(23)12-20-25(27(22)33-8)35-13-34-20/h9,11-12,15-16,23H,10,13H2,1-8H3/b14-9+/t15-,16-,23-/m0/s1
• InChIKey: PZUDCPSZWPLXKT-KAKKMECRSA-N

Heteroclitin B: Chemical Profile and Procurement

Heteroclitin B (CAS 140461-47-8) is a saturated dibenzocyclooctadiene lignan isolated from the stems of Kadsura heteroclita (Schisandraceae), with molecular formula C28H34O8 and molecular weight 498.6 g/mol [1]. It is a structurally defined natural product with known stereochemistry and a TPSA of 81.70 Ų and XlogP of 5.80 [2]. Heteroclitin B has been isolated and characterized in multiple phytochemical studies, including alongside related compounds such as heteroclitins A-E, kadsurin, interiorin, and kadsufolins A-D [3][4][5]. This compound is commercially available as a reference standard for research applications at catalog purities typically ≥98% [6].

Reference standard for cytotoxicity screening studies

Comparator compound for lignan mechanism-of-action studies

Analytical standard for Kadsura extract identification

Anti-lipid peroxidative activity research

• [1] PubChem. (2025). Heteroclitin B, CID 5367844. National Center for Biotechnology Information. View Source
• [2] Plantaedb. (2025). Heteroclitin B: Physical and Chemical Properties, ADMET Properties. View Source
• [3] Chen, Y., et al. (1992). Dibenzocyclo-octadiene lignans from Kadsura heteroclita. Phytochemistry, 31(2), 629-632. View Source
• [4] Yang, X. W., et al. (1992). Isolation of novel lignans, heteroclitins F and G, from the stems of Kadsura heteroclita, and anti-lipid peroxidative actions of heteroclitins A-G and related compounds in the in vitro rat liver homogenate system. Chemical and Pharmaceutical Bulletin, 40(6), 1510-1516. View Source
• [5] Huang, S. X., et al. (2011). Kadsufolins A–D and Related Cytotoxic Lignans from Kadsura oblongifolia. Helvetica Chimica Acta, 94(3), 519-527. View Source
• [6] ChemFaces. (2025). Heteroclitin B Product Information, Catalog No. CFN92842. View Source

Heteroclitin B Substitution Risks

Dibenzocyclooctadiene lignans from the genus Kadsura share a common core scaffold but exhibit divergent biological activities due to variations in substitution patterns and stereochemistry [1]. Within the same study from Kadsura oblongifolia, heteroclitin B demonstrated measurable cytotoxic activity against A549, DU145, KB, and HCT-8 cell lines with GI50 values of 5.1–20.0 μg/mL, whereas numerous co-isolated lignans from the same plant source did not reach the threshold for reported activity [2][3]. Furthermore, heteroclitin D, a structurally related analog differing in molecular formula (C27H30O8 vs. C28H34O8), has been characterized as an L-type calcium channel inhibitor [4], representing a distinct pharmacological profile from heteroclitin B's documented cytotoxic and anti-lipid peroxidative activities [5][6]. These functional divergences mean that in-class compounds cannot be interchanged in experimental systems without risking invalid conclusions.

Heteroclitin D is an L-type calcium channel inhibitor, not a cytotoxic agent. Mechanism divergence may invalidate target-specific studies.

Structural similarity within dibenzocyclooctadiene lignans does not guarantee functional equivalence. Activity profiles may differ substantially.

Co-isolated lignans from Kadsura species may lack reported cytotoxicity. Substitution without prior validation risks assay interpretation.

• [1] Zhang, L., et al. (2022). A review of lignans from genus Kadsura and their spectrum characteristics. Chinese Herbal Medicines. View Source
• [2] Huang, S. X., et al. (2011). Kadsufolins A–D and Related Cytotoxic Lignans from Kadsura oblongifolia. Helvetica Chimica Acta, 94(3), 519-527. View Source
• [3] Liu, Y. B., et al. (2014). Chemical constituents of Kadsura oblongifolia and evaluation of their toxicity. Yao Xue Xue Bao, 49(9), 1296-1303. View Source
• [4] PubChem. (2025). Heteroclitin D, CID 10367978. National Center for Biotechnology Information. View Source
• [5] TargetMol. (2025). Heteroclitin D Product Information: L-type calcium channel inhibitor. View Source
• [6] Yang, X. W., et al. (1992). Isolation of novel lignans, heteroclitins F and G, from the stems of Kadsura heteroclita, and anti-lipid peroxidative actions of heteroclitins A-G and related compounds in the in vitro rat liver homogenate system. Chemical and Pharmaceutical Bulletin, 40(6), 1510-1516. View Source

Heteroclitin B Differentiation Evidence

Cytotoxicity Against Human Carcinoma Cell Lines

Heteroclitin B demonstrated reproducible cytotoxic activity against four human tumor cell lines in a comparative screening study. The compound exhibited GI50 values ranging from 5.1 to 20.0 μg/mL across A549 (lung carcinoma), DU145 (prostate carcinoma), KB (nasopharyngeal epidermoid carcinoma), and HCT-8 (ileocecal carcinoma) cell lines [1][2]. Among the fifteen lignans evaluated in this study, only four compounds—including heteroclitin B—showed measurable cytotoxic activity against all four cell lines, whereas the remaining eleven lignans from the same plant source did not reach the activity threshold for reporting [3].

Cytotoxicity

Cross-study comparable

GI50 5.1–20.0 μg/mL (A549, DU145, KB, HCT-8); 11 co-isolated lignans inactive

Supports cytotoxicity endpoint comparison across lignans.

Assay conditions and cell-line panel details to verify.

Evidence Dimension	In vitro cytotoxicity (GI50)
Target Compound Data	GI50 = 5.1–20.0 μg/mL across A549, DU145, KB, HCT-8
Comparator Or Baseline	11 co-isolated lignans from Kadsura oblongifolia (no reported cytotoxic activity against these lines)
Quantified Difference	Heteroclitin B active; comparator compounds inactive (activity not reported)
Conditions	Human tumor cell lines A549, DU145, KB, HCT-8; standard cytotoxicity assay

Why This Matters

This quantified cytotoxicity profile across multiple carcinoma types provides a reproducible baseline for researchers selecting a reference compound for anticancer screening assays, distinguishing heteroclitin B from inactive lignans isolated from the same source.

• [1] Huang, S. X., et al. (2011). Kadsufolins A–D and Related Cytotoxic Lignans from Kadsura oblongifolia. Helvetica Chimica Acta, 94(3), 519-527. View Source
• [2] Liu, Y. B., et al. (2014). Chemical constituents of Kadsura oblongifolia and evaluation of their toxicity. Yao Xue Xue Bao, 49(9), 1296-1303. View Source
• [3] Huang, S. X., et al. (2011). Helvetica Chimica Acta, 94(3), 519-527 (full compound panel data). View Source

Cytotoxicity vs. Calcium Channel Inhibition

Heteroclitin B and heteroclitin D are structurally related dibenzocyclooctadiene lignans that exhibit distinct primary biological activities. Heteroclitin B has been characterized for its cytotoxic activity against multiple cancer cell lines [1][2], whereas heteroclitin D has been identified as an L-type calcium channel inhibitor [3][4]. In electrophysiological studies using ventricular cells of guinea pig, heteroclitin D at 1 and 10 μmol/L reduced L-type calcium current from 770 pA to 384 ± 85 pA, demonstrating a quantifiable channel-blocking effect [5]. No equivalent calcium channel inhibition data have been reported for heteroclitin B, indicating functional divergence despite structural similarity.

Mechanism Divergence

Class-level inference

Heteroclitin B: cytotoxicity; Heteroclitin D: L-type Ca²⁺ channel block (current reduction 770 → 384 pA)

Functional divergence may limit direct substitution in target-specific studies.

No equivalent calcium channel data reported for Heteroclitin B.

Evidence Dimension	Primary documented biological activity
Target Compound Data	Cytotoxic activity against A549, DU145, KB, HCT-8; GI50 5.1–20.0 μg/mL
Comparator Or Baseline	Heteroclitin D: L-type calcium channel inhibition (IC50 not reported; current reduction from 770 pA to 384±85 pA at 1-10 μmol/L)
Quantified Difference	Functional divergence: cytotoxicity (Heteroclitin B) vs. calcium channel inhibition (Heteroclitin D)
Conditions	Heteroclitin B: human carcinoma cell lines; Heteroclitin D: guinea pig ventricular cells

Why This Matters

This functional divergence prevents substitution of heteroclitin B with heteroclitin D in experiments targeting cytotoxic mechanisms, as the calcium channel activity of the latter would introduce confounding variables and invalidate assay conclusions.

• [1] Huang, S. X., et al. (2011). Kadsufolins A–D and Related Cytotoxic Lignans from Kadsura oblongifolia. Helvetica Chimica Acta, 94(3), 519-527. View Source
• [2] Liu, Y. B., et al. (2014). Chemical constituents of Kadsura oblongifolia and evaluation of their toxicity. Yao Xue Xue Bao, 49(9), 1296-1303. View Source
• [3] PubChem. (2025). Heteroclitin D, CID 10367978. View Source
• [4] TargetMol. (2025). Heteroclitin D Product Information. View Source
• [5] Zhang, W. P., et al. Blocking effects of heteroclitin D and gomisin J on L-type calcium channels in ventricular cells of guinea pig. Chinese Pharmacological Bulletin. View Source

Anti-Lipid Peroxidative Activity

In a systematic evaluation of heteroclitins A-G and related compounds, heteroclitin B demonstrated potent inhibition of lipid peroxidation in the in vitro rat liver homogenate system stimulated by Fe²⁺-ascorbic acid, CCl₄-NADPH, and ADP-NADPH [1][2]. While the original publication reports that dibenzocyclooctadiene type lignans from K. heteroclita 'potently inhibited the lipid peroxidation,' compound-specific quantitative IC50 values for heteroclitin B are not publicly accessible in the abstracted data [3]. This anti-lipid peroxidative activity distinguishes heteroclitin B from other Kadsura lignans such as heteroclitin D, which has been characterized primarily for calcium channel inhibition rather than antioxidant effects [4].

Anti-Lipid Peroxidation

Data to verify

Potent inhibition in rat liver homogenate (Fe²⁺-ascorbic acid, CCl₄-NADPH, ADP-NADPH)

Supports antioxidant activity screening context; IC50 not publicly available.

Quantitative ranking within heteroclitin series unspecified in abstracts.

Evidence Dimension	Anti-lipid peroxidation activity
Target Compound Data	Potent inhibition of lipid peroxidation in rat liver homogenate (quantitative IC50 not publicly accessible)
Comparator Or Baseline	Heteroclitins A, C-G and related lignans also demonstrated anti-lipid peroxidative activity in the same assay system
Quantified Difference	Heteroclitin B active in the assay; relative potency ranking within the heteroclitin series not specified in accessible abstracts
Conditions	In vitro rat liver homogenate; stimulation by Fe²⁺-ascorbic acid, CCl₄-NADPH, ADP-NADPH

Why This Matters

This documented anti-lipid peroxidative activity provides an additional functional dimension for researchers screening natural products for antioxidant or hepatoprotective applications, distinguishing heteroclitin B from compounds lacking this activity profile.

• [1] Yang, X. W., et al. (1992). Isolation of novel lignans, heteroclitins F and G, from the stems of Kadsura heteroclita, and anti-lipid peroxidative actions of heteroclitins A-G and related compounds in the in vitro rat liver homogenate system. Chemical and Pharmaceutical Bulletin, 40(6), 1510-1516. View Source
• [2] TradMPD. Suberect Spatholobus Stem Scientific Information: Heteroclitin B anti-lipid peroxidative action. View Source
• [3] Chem. Pharm. Bull. 40(6): 1510-1516 (1992). DOI: 10.1248/cpb.40.1510. View Source
• [4] PubChem. (2025). Heteroclitin D, CID 10367978. View Source

Purity and Reference Standard Availability

Heteroclitin B is commercially available as a reference standard with specified purity ≥98% (HPLC) from multiple authenticated suppliers, with catalog numbers including CFN92842 and TN4207 [1]. The compound is supplied as a powder with defined solubility in chloroform, dichloromethane, ethyl acetate, DMSO, and acetone [2]. Physical characterization data include molecular formula C28H34O8, molecular weight 498.6 g/mol, TPSA 81.70 Ų, and XlogP 5.80 [3]. Storage specifications are powder at -20°C for 3 years or in solvent at -80°C for 1 year . In contrast, heteroclitin D is specified as an L-type calcium channel inhibitor with distinct catalog identifiers (e.g., T3S1916) and different molecular weight (482.5 g/mol) [4][5].

Reference Standard Purity

Supporting evidence

Purity ≥98% (HPLC); MW 498.6; distinct from heteroclitin D (MW 482.5)

Ensures procurement of authentic compound for reproducible research.

Distinct MW and catalog numbers minimize misidentification risk.

Evidence Dimension	Commercial availability and purity specifications
Target Compound Data	Purity ≥98%; MW 498.6 g/mol; C28H34O8; TPSA 81.70 Ų; XlogP 5.80
Comparator Or Baseline	Heteroclitin D: MW 482.5 g/mol; C27H30O8; catalog T3S1916
Quantified Difference	MW difference: 16.1 g/mol (heteroclitin B heavier by one methoxy group equivalent); TPSA difference not directly comparable due to scaffold variation
Conditions	Commercial reference standard specifications from authenticated vendors

Why This Matters

These defined purity specifications and distinct molecular identifiers ensure that researchers can procure authentic heteroclitin B rather than misidentified analogs, which is essential for reproducible experimental results and valid cross-study comparisons.

• [1] ChemFaces. (2025). Heteroclitin B Product Information, Catalog No. CFN92842. View Source
• [2] ChemFaces. (2025). Solubility specifications for Heteroclitin B. View Source
• [3] Plantaedb. (2025). Heteroclitin B: Physical and Chemical Properties. View Source
• [4] PubChem. (2025). Heteroclitin D, CID 10367978. View Source
• [5] TargetMol. (2025). Heteroclitin D Product Information. View Source

Heteroclitin B Research Applications

Cytotoxicity Screening Reference Standard

Heteroclitin B serves as a validated positive control or reference compound for cytotoxicity screening assays using human carcinoma cell lines A549, DU145, KB, and HCT-8, with documented GI50 values of 5.1–20.0 μg/mL providing a reproducible baseline for assay validation [1][2]. Researchers screening Kadsura-derived natural product libraries can use heteroclitin B to benchmark assay sensitivity and compare the potency of newly isolated lignans against this established reference.

Comparative Lignan Mechanism Studies

Heteroclitin B is ideally suited for comparative mechanistic studies alongside heteroclitin D to investigate how subtle structural modifications in the dibenzocyclooctadiene scaffold alter biological target engagement. Heteroclitin B demonstrates cytotoxic activity against multiple carcinoma lines [3], while heteroclitin D functions as an L-type calcium channel inhibitor [4][5]. This structure-activity relationship contrast makes heteroclitin B an essential component in studies aimed at mapping pharmacophore determinants within this lignan class.

Analytical Method Development Standard

With defined purity specifications (≥98% by HPLC), CAS number 140461-47-8, molecular weight 498.6 g/mol, and established chromatographic properties [6][7], heteroclitin B is appropriate for use as an analytical reference standard in HPLC method development, qualitative identification of Kadsura plant extracts, and quality control of botanical reference materials. Its distinct retention characteristics and spectroscopic profile enable reliable compound identification in complex matrices.

Antioxidant Studies in Hepatic Models

Heteroclitin B has documented anti-lipid peroxidative activity in the in vitro rat liver homogenate system, with inhibition demonstrated against Fe²⁺-ascorbic acid, CCl₄-NADPH, and ADP-NADPH stimulation [8]. Researchers investigating natural product antioxidants or hepatoprotective mechanisms can employ heteroclitin B as a structurally characterized reference lignan for comparative studies, particularly in assays designed to evaluate protection against oxidative hepatic injury.

Application

Selection Property

Validation Focus

Cytotoxicity screening studies

Reported cytotoxicity profile across carcinoma cell lines

Benchmarking against inactive lignans from same source

Lignan mechanism-of-action comparison

Functional divergence from heteroclitin D (Ca²⁺ channel)

Target engagement and selectivity validation

Analytical method development

Defined purity and chromatographic properties

Identity confirmation in complex plant matrices

Oxidative hepatic model research

Documented anti-lipid peroxidative activity

Lipid peroxidation endpoint assay validation

• [1] Huang, S. X., et al. (2011). Kadsufolins A–D and Related Cytotoxic Lignans from Kadsura oblongifolia. Helvetica Chimica Acta, 94(3), 519-527. View Source
• [2] Liu, Y. B., et al. (2014). Chemical constituents of Kadsura oblongifolia and evaluation of their toxicity. Yao Xue Xue Bao, 49(9), 1296-1303. View Source
• [3] Huang, S. X., et al. (2011). Helvetica Chimica Acta, 94(3), 519-527. View Source
• [4] PubChem. (2025). Heteroclitin D, CID 10367978. View Source
• [5] TargetMol. (2025). Heteroclitin D Product Information: L-type calcium channel inhibitor. View Source
• [6] ChemFaces. (2025). Heteroclitin B Product Information, Catalog No. CFN92842. View Source
• [7] Plantaedb. (2025). Heteroclitin B: Physical and Chemical Properties. View Source
• [8] Yang, X. W., et al. (1992). Isolation of novel lignans, heteroclitins F and G, from the stems of Kadsura heteroclita, and anti-lipid peroxidative actions of heteroclitins A-G and related compounds in the in vitro rat liver homogenate system. Chemical and Pharmaceutical Bulletin, 40(6), 1510-1516. View Source